Cas no 123372-13-4 ((S)-(-)-O-Desmethyl Carvedilol)
123372-13-4 structure
(S)-(-)-O-Desmethyl Carvedilol
123372-13-4
C23H24N2O4
392.44766
104160
(S)-(-)-O-Desmethyl Carvedilol Properties
Names and Identifiers
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- Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-, (S)- (9CI)
- (S)-(-)-O-Desmethyl Carvedilol
- (S)- 2-[2-[[3-(9H-Carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]phenol
- (S)-(-)-DESMETHYL CARVEDILOL
- (S)-(-)-o-desmethylcarvedilo
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- XAUKPPPYYOKVQJ-INIZCTEOSA-N
- InChI=1S/C23H24N2O4/c26-16(14-24-12-13-28-21-10-4-3-9-20(21)27)15-29-22-11-5-8-19-23(22)17-6-1-2-7-18(17)25-19/h1-11,16,24-27H,12-15H2/t16-/m0/s1
- O(C[C@H](CNCCOC1=CC=CC=C1O)O)C1=CC=CC2=C1C1=CC=CC=C1N2
Computed Properties
- 392.17400
Experimental Properties
- 3.82590
- 86.74000
- 155-156°C
(S)-(-)-O-Desmethyl Carvedilol Related Literature
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Bernard Blaise Messanga,Samuel Fon Kimbu,Beibam Luc Sondengam,Bernard Bodo New J. Chem., 2001,25, 1098-1100
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Asmita Jana,David S. Bergsman,Jeffrey C. Grossman Nanoscale Adv., 2021,3, 4502-4512
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Adeline Ranoux,Kristina Djanashvili,Isabel W. C. E. Arends,Ulf Hanefeld RSC Adv., 2013,3, 21524-21534
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4. Front cover
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Shenqiang Ren,Sung-Keun Lim,Silvija Gradečak Chem. Commun., 2010,46, 6246-6248
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Hidetoshi Kawai,Masakazu Ohkita,Kenshu Fujiwara,Takanori Suzuki Chem. Commun., 2013,49, 10352-10354
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8. Front cover
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Matthew G. Fisher,Philip A. Gale,Mark E. Light,Stephen J. Loeb Chem. Commun., 2008, 5695-5697
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S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
123372-13-4 ((S)-(-)-O-Desmethyl Carvedilol) Related Products
- 95094-00-1(2-Propanol,1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl]amino]-, (2S)-)
- 142227-49-4(4'-Hydroxyphenyl Carvedilol)
- 95093-99-5(2-Propanol,1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl]amino]-, (2R)-)
- 1261395-96-3(4-Hydroxycarvedilol D5)
- 142227-51-8(Phenol,3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-)
- 123372-14-5(Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-, (R)- (9CI))
- 146574-43-8(9H-Carbazol-3-ol,4-[2-hydroxy-3-[[2-(2-methoxyphenoxy)ethyl]amino]propoxy]-)
- 72956-44-6(Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-)
- 918903-20-5(2-Propanol,1,1'-[[2-(2-methoxyphenoxy)ethyl]imino]bis[3-(9H-carbazol-4-yloxy)-)
- 929106-58-1
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